2-Deoxy-beta-L-erythro-pentofuranose
2-Deoxy-beta-L-erythro-pentofuranose
Deoxyribose, also known as 2'-deoxy-D-ribose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Deoxyribose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Deoxyribose has been primarily detected in feces.
Brand Name:
Vulcanchem
CAS No.:
113890-38-3
VCID:
VC0044311
InChI:
InChI=1S/C5H10O4/c6-2-4-3(7)1-5(8)9-4/h3-8H,1-2H2/t3-,4+,5+/m1/s1
SMILES:
C1C(C(OC1O)CO)O
Molecular Formula:
C5H10O4
Molecular Weight:
134.13 g/mol
2-Deoxy-beta-L-erythro-pentofuranose
CAS No.: 113890-38-3
Main Products
VCID: VC0044311
Molecular Formula: C5H10O4
Molecular Weight: 134.13 g/mol
| CAS No. | 113890-38-3 |
|---|---|
| Product Name | 2-Deoxy-beta-L-erythro-pentofuranose |
| Molecular Formula | C5H10O4 |
| Molecular Weight | 134.13 g/mol |
| IUPAC Name | (2S,4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol |
| Standard InChI | InChI=1S/C5H10O4/c6-2-4-3(7)1-5(8)9-4/h3-8H,1-2H2/t3-,4+,5+/m1/s1 |
| Standard InChIKey | PDWIQYODPROSQH-WISUUJSJSA-N |
| Isomeric SMILES | C1[C@H]([C@@H](O[C@@H]1O)CO)O |
| SMILES | C1C(C(OC1O)CO)O |
| Canonical SMILES | C1C(C(OC1O)CO)O |
| Melting Point | 91°C |
| Physical Description | Solid |
| Description | Deoxyribose, also known as 2'-deoxy-D-ribose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Deoxyribose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Deoxyribose has been primarily detected in feces. |
| Synonyms | 2-DEOXY-BETA-L-ERYTHRO-PENTOFURANOSE |
| PubChem Compound | 22833604 |
| Last Modified | Nov 11 2021 |
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